Cas no 1803986-73-3 (3-(Aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1803986-73-3
• MF: C₇H₆F₃N₃O₃
• MW: 237.136051654816
• CID: 4931287
• Update Time: 2025-06-15

3-(Aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3N3O3/c8-7(9,10)16-6-4(3-11)5(13(14)15)1-2-12-6/h1-2H,3,11H2
• InChI Key： GQQQEILSVLAHEO-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C=CN=1)[N+](=O)[O-])CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 1.1
• Topological Polar Surface Area: 94

Additional information on 3-(Aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1803986-73-3)

The compound 3-(Aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine, with the CAS number 1803986-73-3, is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and nitro substituents, as well as the trifluoromethoxy group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for nitro-substituted pyridines and trifluoromethoxy-containing compounds has surged due to their role in developing novel therapeutics. The CAS 1803986-73-3 compound is no exception, as it aligns with the growing trend of incorporating fluorinated groups into drug candidates to enhance metabolic stability and bioavailability. This compound is often discussed in forums and publications focusing on medicinal chemistry and heterocyclic synthesis, making it a hot topic among chemists and researchers.

One of the key advantages of 3-(Aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine is its versatility in chemical transformations. The aminomethyl group can be further functionalized to introduce additional pharmacophores, while the nitro group serves as a precursor for amines or other nitrogen-containing functionalities. This flexibility makes it a preferred choice for constructing complex molecular architectures. Additionally, the trifluoromethoxy moiety is known to improve lipophilicity, a critical factor in drug design.

The synthesis of CAS 1803986-73-3 typically involves multi-step reactions, including nitration and amination of pyridine derivatives. Researchers are continually optimizing these processes to improve yields and reduce environmental impact, reflecting the broader industry shift toward green chemistry. Questions such as "How to synthesize 3-(Aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine?" or "What are the applications of trifluoromethoxy pyridines?" are frequently searched, highlighting the compound's relevance in modern chemical research.

Beyond pharmaceuticals, 3-(Aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine has potential applications in material science. Its electron-withdrawing groups make it a candidate for designing organic electronic materials, such as semiconductors or light-emitting diodes (LEDs). This dual utility in both life sciences and advanced materials further underscores its importance. As the scientific community explores sustainable alternatives, compounds like CAS 1803986-73-3 are likely to play a pivotal role in innovation.

In conclusion, 3-(Aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1803986-73-3) is a multifaceted compound with broad applications in drug development and material science. Its structural features, including the aminomethyl, nitro, and trifluoromethoxy groups, make it a valuable building block for researchers. As interest in fluorinated compounds and heterocyclic chemistry continues to grow, this compound will remain a focal point in scientific discussions and industrial applications.